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Compound of Interest

Compound Name: Hpk1-IN-3

Cat. No.: B8175997

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal
of Hpk1-IN-3, a potent and selective hematopoietic progenitor kinase 1 (HPK1) inhibitor.
Adherence to these protocols is critical to ensure personnel safety and maintain the integrity of
research.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Hpk1-IN-3 is provided below for
easy reference.

Property Value
Molecular Formula C23H22F4N6O2
Molecular Weight 490.45 g/mol
Appearance Solid
Solubility DMSO

Powder: -20°C for up to 3 years, 4°C for up to 2
Storage Temperature years. In solvent: -80°C for up to 6 months,
-20°C for up to 1 month.[1]
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Personal Protective Equipment (PPE)

Due to the potent nature of Hpk1-IN-3, stringent personal protective measures are mandatory.
The following PPE must be worn at all times when handling the compound, particularly when
working with the solid form or preparing solutions.

PPE Category Item Specifications

Nitrile gloves. Double-gloving

Hand Protection Gloves is recommended when

handling the solid compound.

Chemical safety goggles with

Eye Protection Safety Glasses/Goggles ) )
side shields.
Body Protection Laboratory Coat A buttoned lab coat.
A properly fitted N95 respirator
or higher is recommended
) ) ) when handling the powder
Respiratory Protection Facemask/Respirator

outside of a certified chemical
fume hood to prevent

inhalation.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Hpk1-IN-3 is essential to minimize exposure risk and

ensure experimental accuracy.

Receiving and Storage

¢ Inspect Shipment: Upon receipt, visually inspect the container for any signs of damage or

leakage.

o Verify Identity: Confirm that the product name and catalog number (e.g., MedchemExpress
HY-138568) match the order.[2]
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e Log Inventory: Record the date of receipt and assigned storage location.

o Store Appropriately: Store the compound in a tightly sealed container in a designated, well-
ventilated, and secure location at the recommended temperature.

Preparation of Stock Solutions

e Warning: The solid form of Hpk1-IN-3 presents the highest risk of aerosolization and
exposure. All weighing and initial dissolution steps must be performed in a certified chemical
fume hood or a ventilated balance enclosure.[3]

o Pre-dissolution Setup:
o Don all required PPE.
o Prepare a clean and decontaminated workspace within the chemical fume hood.

o Assemble all necessary equipment: analytical balance, spatulas, weigh paper, vials, and
the appropriate solvent (typically DMSO).

e Weighing the Compound:
o Carefully weigh the desired amount of Hpk1-IN-3 powder onto weigh paper.
o Avoid creating dust. Use gentle movements.
 Dissolution:
o Transfer the weighed powder into an appropriate vial.
o Add the calculated volume of DMSO to achieve the desired stock concentration.

o Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming in
a water bath may be used to aid dissolution if necessary.

e Labeling and Storage of Stock Solution:

o Clearly label the vial with the compound name, concentration, solvent, date of preparation,
and your initials.
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o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

Disposal Plan

All waste materials contaminated with Hpk1-IN-3 must be treated as hazardous chemical

waste.

Waste Type Disposal Procedure

All disposable materials that have come into

contact with Hpk1-IN-3 (e.g., weigh paper,
Solid Waste pipette tips, gloves, contaminated lab coats)

must be collected in a designated, clearly

labeled hazardous waste container.

Unused or contaminated solutions containing
o Hpk1-IN-3 should be collected in a sealed,
Liquid Waste )
labeled hazardous waste container. Do not

dispose of down the drain.

Empty vials that contained Hpk1-IN-3 should be

triple-rinsed with an appropriate solvent. The
Empty Vials rinsate must be collected as hazardous liquid

waste. After rinsing, the defaced vials can be

disposed of as regular laboratory glass waste.

Follow your institution's specific guidelines for the final disposal of hazardous chemical waste.

Experimental Workflow and Signaling Pathway
Diagrams

To provide a practical context for the use of Hpk1-IN-3, the following diagrams illustrate a
general experimental workflow for kinase inhibitor testing and the HPK1 signaling pathway.
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General Experimental Workflow for Hpk1-IN-3
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Caption: A general workflow for handling and testing Hpk1-IN-3.
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Simplified HPK1 Signaling Pathway in T-Cells
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Caption: Inhibition of HPK1 by Hpk1-IN-3 prevents the downregulation of T-cell activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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